Cas no 1923094-13-6 (1H-1,2,4-Triazole-3-carboxylic acid, 1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-, hydrazide)

1H-1,2,4-Triazole-3-carboxylic acid, 1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-, hydrazide is a specialized triazole derivative with a hydrazide functional group, offering versatile reactivity for synthetic applications. Its structure combines a 1,2,4-triazole core with a 2-methoxyphenyl-substituted hydroxyethyl moiety, enhancing its potential as an intermediate in pharmaceutical and agrochemical synthesis. The hydrazide group provides a reactive handle for further derivatization, enabling the formation of hydrazones, acyl hydrazides, and other heterocyclic compounds. This compound is particularly valuable in medicinal chemistry for designing bioactive molecules due to its balanced polarity and structural flexibility. Its stability under standard conditions ensures reliable handling and storage for research and industrial use.

1H-1,2,4-Triazole-3-carboxylic acid, 1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-, hydrazide structure

1923094-13-6 structure

Product Name:1H-1,2,4-Triazole-3-carboxylic acid, 1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-, hydrazide

CAS No:1923094-13-6

MF:C₁₂H₁₅N₅O₃

MW:277.279201745987

CID:5267712

Update Time:2025-11-07

1H-1,2,4-Triazole-3-carboxylic acid, 1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-, hydrazide Chemical and Physical Properties

Names and Identifiers

- 1H-1,2,4-Triazole-3-carboxylic acid, 1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-, hydrazide
- Inchi： 1S/C12H15N5O3/c1-20-10-5-3-2-4-8(10)9(18)6-17-7-14-11(16-17)12(19)15-13/h2-5,7,9,18H,6,13H2,1H3,(H,15,19)
- InChI Key： XDSOGJOGFZYDSG-UHFFFAOYSA-N
- SMILES： N1(CC(O)C2=CC=CC=C2OC)C=NC(C(NN)=O)=N1

1H-1,2,4-Triazole-3-carboxylic acid, 1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-, hydrazide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	BS-5013-1MG	1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,4-triazole-3-carbohydrazide	1923094-13-6	>90%	1mg	£37.00	2025-02-09
Key Organics Ltd	BS-5013-5MG	1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,4-triazole-3-carbohydrazide	1923094-13-6	>90%	5mg	£46.00	2025-02-09
Key Organics Ltd	BS-5013-10MG	1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,4-triazole-3-carbohydrazide	1923094-13-6	>90%	10mg	£63.00	2025-02-09
Key Organics Ltd	BS-5013-20MG	1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,4-triazole-3-carbohydrazide	1923094-13-6	>90%	20mg	£76.00	2023-04-20
Key Organics Ltd	BS-5013-50MG	1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,4-triazole-3-carbohydrazide	1923094-13-6	>90%	50mg	£102.00	2025-02-09
Key Organics Ltd	BS-5013-100MG	1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,4-triazole-3-carbohydrazide	1923094-13-6	>90%	100mg	£146.00	2025-02-09

1H-1,2,4-Triazole-3-carboxylic acid, 1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-, hydrazide Related Literature

1. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
2. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
3. Excellent peroxidase mimicking property of CuO/Pt nanocomposites and their application as an ascorbic acid sensor†

Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
4. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
5. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544

Additional information on 1H-1,2,4-Triazole-3-carboxylic acid, 1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-, hydrazide

1H-1,2,4-Triazole-3-carboxylic acid, 1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-, hydrazide (CAS No. 1923094-13-6)

The compound 1H-1,2,4-Triazole-3-carboxylic acid, specifically the derivative 1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-hydrazide (CAS No. 1923094-13-6), is a notable organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of triazole carboxylic acids, which are widely studied for their potential in drug design and agrochemicals.

The structure of this compound is characterized by a triazole ring system fused with a carboxylic acid group and a hydrazide moiety. The presence of the hydroxy and methoxyphenyl substituents introduces additional functional groups that enhance its chemical reactivity and biological activity. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of the compound, making it a promising candidate for further research.

In terms of synthesis, this compound is typically prepared through a multi-step process involving the reaction of appropriate intermediates under controlled conditions. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has significantly improved the yield and purity of this compound. These methods are not only environmentally friendly but also align with the principles of green chemistry.

The biological activity of CAS No. 1923094-13-6 has been extensively studied in recent years. Research indicates that this compound exhibits potent antimicrobial and antioxidant properties, making it a valuable addition to the arsenal of compounds used in drug discovery. Additionally, its ability to inhibit key enzymes involved in inflammatory pathways suggests potential applications in the treatment of chronic inflammatory diseases.

In the agricultural sector, this compound has shown promise as a potential herbicide or fungicide due to its ability to interfere with essential biochemical pathways in plants and pathogens. Field trials conducted under controlled conditions have demonstrated its efficacy in controlling various crop pests without adverse effects on non-target organisms.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that CAS No. 1923094-13-6 interacts effectively with key protein targets, providing insights into its mechanism of action at the molecular level.

In conclusion, CAS No. 1923094-13-6 represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and promising biological profile make it an attractive target for further research and development.